molecular formula C15H19ClN2O3S2 B2824044 3-chloro-N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-4-methoxybenzenesulfonamide CAS No. 946248-98-2

3-chloro-N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-4-methoxybenzenesulfonamide

Cat. No. B2824044
CAS RN: 946248-98-2
M. Wt: 374.9
InChI Key: OAHZDLNRENZXKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-chloro-N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C15H19ClN2O3S2 and its molecular weight is 374.9. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral and Antifungal Properties

A study explored the synthesis of benzenesulfonamides, including derivatives similar to the specified compound, demonstrating potential antiviral and antifungal activities. This research indicates the compound's utility in developing treatments for specific viral and fungal infections (Zareef et al., 2007).

Nonlinear Optical Properties

Another research area includes the study of thienyl-substituted compounds related to the specified chemical, which exhibit significant nonlinear optical (NLO) properties. This could imply applications in optical technologies and materials science (Li et al., 2012).

Photodynamic Therapy for Cancer

The compound's structure is similar to that used in a study on zinc phthalocyanine derivatives, which showed potential as Type II photosensitizers for cancer treatment in photodynamic therapy, indicating its potential use in cancer treatment (Pişkin et al., 2020).

Polymer Chemistry

In polymer chemistry, related compounds have been synthesized for applications like DNA interaction and antibacterial properties, hinting at possible uses in biomaterials and medical applications (Sobolčiak et al., 2013).

Anticancer Properties

Some derivatives of the compound have shown anticancer properties, as demonstrated in studies where similar compounds were synthesized and tested for their efficacy against cancer cells (Zhang et al., 2010).

Environmental Chemistry

A study on the stability of UV filters in chlorinated water included compounds structurally akin to the specified chemical, indicating its potential relevance in environmental chemistry and pollution studies (Negreira et al., 2008).

properties

IUPAC Name

3-chloro-N-[2-(dimethylamino)-2-thiophen-3-ylethyl]-4-methoxybenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19ClN2O3S2/c1-18(2)14(11-6-7-22-10-11)9-17-23(19,20)12-4-5-15(21-3)13(16)8-12/h4-8,10,14,17H,9H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OAHZDLNRENZXKW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C(CNS(=O)(=O)C1=CC(=C(C=C1)OC)Cl)C2=CSC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19ClN2O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

374.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.